3-(4-bromo-2-methylphenyl)-3-chloroprop-2-enenitrile
Overview
Description
3-(4-Bromo-2-methylphenyl)-3-chloroprop-2-enenitrile (BMPCE) is an organic compound that has a variety of uses in scientific research. It is a versatile compound that can be used in a variety of applications, such as synthesis, biochemical and physiological studies, and various lab experiments.
Scientific Research Applications
3-(4-bromo-2-methylphenyl)-3-chloroprop-2-enenitrile has a variety of scientific research applications, including its use as a reagent in organic synthesis. It can be used in the synthesis of various compounds, such as amides, esters, and other derivatives. It can also be used in the synthesis of pharmaceuticals, agrochemicals, and other compounds. In addition, 3-(4-bromo-2-methylphenyl)-3-chloroprop-2-enenitrile can be used in the preparation of monomers and polymers.
3-(4-bromo-2-methylphenyl)-3-chloroprop-2-enenitrile is also used in the study of biochemical and physiological processes. It has been used to study the effects of various compounds on the human body, such as the effects of drugs and hormones. It can also be used to study the metabolism of various compounds and the regulation of metabolic pathways.
Mechanism of Action
3-(4-bromo-2-methylphenyl)-3-chloroprop-2-enenitrile is a versatile compound that can be used to study a variety of biochemical and physiological processes. It binds to various receptors in the body, such as hormone receptors and cell surface receptors. This binding triggers a series of reactions in the body, which can lead to a variety of physiological effects. For example, 3-(4-bromo-2-methylphenyl)-3-chloroprop-2-enenitrile can bind to hormone receptors and activate the release of hormones, which can lead to changes in the body’s metabolism and other physiological processes.
Biochemical and Physiological Effects
3-(4-bromo-2-methylphenyl)-3-chloroprop-2-enenitrile has a variety of biochemical and physiological effects. It can bind to various receptors in the body, such as hormone receptors and cell surface receptors. This binding can lead to a variety of physiological effects, such as changes in hormone levels, metabolism, and other physiological processes. 3-(4-bromo-2-methylphenyl)-3-chloroprop-2-enenitrile can also affect the activity of enzymes and other proteins in the body.
Advantages and Limitations for Lab Experiments
3-(4-bromo-2-methylphenyl)-3-chloroprop-2-enenitrile has a number of advantages for use in lab experiments. It is a versatile compound that can be used in a variety of applications, such as synthesis, biochemical and physiological studies, and various lab experiments. It is also relatively inexpensive and easy to obtain.
However, there are also some limitations to using 3-(4-bromo-2-methylphenyl)-3-chloroprop-2-enenitrile in lab experiments. It is a relatively unstable compound and can be easily degraded in the presence of light and heat. In addition, it is a toxic compound and should be handled with care.
Future Directions
There are a number of potential future directions for the use of 3-(4-bromo-2-methylphenyl)-3-chloroprop-2-enenitrile in scientific research. It could be used in the development of new pharmaceuticals and agrochemicals. It could also be used to study the effects of various compounds on the human body, such as the effects of drugs and hormones. In addition, it could be used to study the regulation of metabolic pathways and the role of various proteins in the body. Finally, it could be used to study the effects of environmental pollutants on the human body.
Synthesis Methods
3-(4-bromo-2-methylphenyl)-3-chloroprop-2-enenitrile can be synthesized in a two-step process. First, 4-bromo-2-methylphenol is reacted with chloroacetyl chloride in the presence of a base, such as sodium hydroxide, to form the corresponding bromoacetyl chloride. The bromoacetyl chloride is then reacted with prop-2-enenitrile to form 3-(4-bromo-2-methylphenyl)-3-chloroprop-2-enenitrile. This method is known as an acylation reaction, which involves the addition of an acyl group to a molecule.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(4-bromo-2-methylphenyl)-3-chloroprop-2-enenitrile involves the reaction of 4-bromo-2-methylacetophenone with chloroacetonitrile in the presence of a base to form the intermediate 3-(4-bromo-2-methylphenyl)-3-chloroprop-2-enenitrile.", "Starting Materials": [ "4-bromo-2-methylacetophenone", "chloroacetonitrile", "base (e.g. potassium carbonate)" ], "Reaction": [ "Step 1: Dissolve 4-bromo-2-methylacetophenone (1 equivalent) and chloroacetonitrile (1.2 equivalents) in a suitable solvent (e.g. DMF, DMSO).", "Step 2: Add a base (e.g. potassium carbonate) to the reaction mixture and stir at room temperature for several hours.", "Step 3: Purify the crude product by column chromatography to obtain 3-(4-bromo-2-methylphenyl)-3-chloroprop-2-enenitrile as a yellow solid." ] } | |
CAS RN |
1158127-99-1 |
Molecular Formula |
C10H7BrClN |
Molecular Weight |
256.5 |
Purity |
95 |
Origin of Product |
United States |
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